2-[Ethyl-(2-methyl-benzyl)-amino]-ethanol
Description
2-[Ethyl-(2-methyl-benzyl)-amino]-ethanol , also known by its IUPAC name α-[2-(Methylamino)ethyl]benzyl alcohol , has the molecular formula C₁₂H₁₉NO . It is a compound with a molecular weight of approximately 193.29 g/mol . The structure consists of an ethanolamine group attached to a benzyl moiety, where the benzyl group bears an ethyl and a methyl substituent .
Synthesis Analysis
The synthesis of this compound involves the reaction of α-[2-(Methylamino)ethyl]benzyl chloride (or a similar precursor) with ethanolamine. The benzyl chloride reacts with ethanolamine, leading to the formation of the desired product. The reaction can be carried out under mild conditions, and purification methods such as column chromatography or recrystallization are typically employed .
Chemical Reactions Analysis
- Free Radical Bromination : The benzylic position in this compound is susceptible to free radical bromination. N-bromosuccinimide (NBS) can be used to selectively brominate the benzylic carbon, resulting in the formation of the corresponding bromo compound .
- Nucleophilic Substitution (SN1/ SN2) : Depending on the specific benzylic halide, substitution reactions can occur via either an SN1 or SN2 pathway. Primary benzylic halides typically react via SN2, while secondary and tertiary benzylic halides favor SN1 due to resonance-stabilized carbocations .
Properties
IUPAC Name |
2-[ethyl-[(2-methylphenyl)methyl]amino]ethanol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO/c1-3-13(8-9-14)10-12-7-5-4-6-11(12)2/h4-7,14H,3,8-10H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLSKVYZKMOCUEX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CCO)CC1=CC=CC=C1C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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